Cas no 874466-19-0 (N-(2-nitrophenyl)-3-(5-phenylfuran-2-yl)propanamide)

• Product Name: N-(2-nitrophenyl)-3-(5-phenylfuran-2-yl)propanamide
• CAS No: 874466-19-0
• MF: C₁₉H₁₆N₂O₄
• MW: 336.341344833374
• CID: 5437632
• Update Time: 2025-05-22

N-(2-nitrophenyl)-3-(5-phenylfuran-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-nitrophenyl)-3-(5-phenylfuran-2-yl)propanamide

• Inchi： 1S/C19H16N2O4/c22-19(20-16-8-4-5-9-17(16)21(23)24)13-11-15-10-12-18(25-15)14-6-2-1-3-7-14/h1-10,12H,11,13H2,(H,20,22)
• InChI Key： BUKXQBPAGYXMOR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1[N+]([O-])=O)(=O)CCC1=CC=C(C2=CC=CC=C2)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-(2-nitrophenyl)-3-(5-phenylfuran-2-yl)propanamide

N-(2-Nitrophenyl)-3-(5-Phenylfuran-2-yl)Propanamide: A Comprehensive Overview

N-(2-Nitrophenyl)-3-(5-Phenylfuran-2-yl)Propanamide is a compound with the CAS number 874466-19-0, representing a unique structure that combines a nitrophenyl group with a propanamide moiety and a 5-phenylfuran substituent. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmacology and materials science. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties.

The molecular structure of N-(2-Nitrophenyl)-3-(5-Phenylfuran-2-yl)Propanamide is characterized by the presence of a nitro group attached to the phenyl ring, which introduces electron-withdrawing effects, enhancing the compound's reactivity. The propanamide group further contributes to the molecule's polarity and solubility properties. Additionally, the 5-phenylfuran substituent introduces aromaticity and potential conjugation pathways, which can influence the compound's electronic properties and reactivity.

Recent studies have explored the synthesis of this compound through various methods, including nucleophilic substitution and condensation reactions. Researchers have optimized reaction conditions to achieve high yields and purity levels. The synthesis of N-(2-Nitrophenyl)-3-(5-Phenylfuran-2-yl)Propanamide involves multiple steps, starting from the preparation of intermediate compounds such as 5-phenylfuran derivatives and nitrobenzene derivatives. These intermediates are then subjected to coupling reactions under specific conditions to form the final product.

The applications of N-(2-Nitrophenyl)-3-(5-Phenylfuran-2-yl)Propanamide are diverse. In pharmacology, this compound has shown promise as a potential drug candidate due to its ability to interact with specific biological targets. For instance, studies have demonstrated its activity against certain enzymes involved in inflammatory processes, suggesting its potential use in anti-inflammatory therapies. Furthermore, its nitro group may contribute to its antioxidant properties, making it a candidate for radical scavenging applications.

In materials science, the compound's unique electronic properties make it a candidate for use in organic electronics. The conjugated system formed by the nitrophenyl and furan groups can influence the molecule's ability to conduct electricity or emit light under certain conditions. Researchers are exploring its potential as a component in organic light-emitting diodes (OLEDs) or as a semiconductor material in flexible electronics.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of N-(2-Nitrophenyl)-3-(5-Phenylfuran-2-yl)Propanamide. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation across its structure, which enhances its stability and reactivity. These findings are valuable for designing similar compounds with tailored properties for specific applications.

In conclusion, N-(2-Nitrophenyl)-3-(5-Phenylfuran-2-yli)Propanamide (CAS No: 874466-19-) is a multifaceted compound with promising potential in various scientific domains. Its unique structure and functional groups make it an interesting subject for both fundamental research and applied studies. As ongoing research continues to uncover new aspects of this compound, it is likely to play an increasingly important role in advancing technological and therapeutic innovations.